Cas no 1270429-80-5 (1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione)

• Product Name: 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione
• CAS No: 1270429-80-5
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5178156
• Update Time: 2025-05-19

1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-2-yl)pyridine-2(1H)-thione
• SB42410
• 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione
• 2(1H)-Pyridinethione, 3-(2-piperidinyl)-

• Inchi： 1S/C10H14N2S/c13-10-8(4-3-7-12-10)9-5-1-2-6-11-9/h3-4,7,9,11H,1-2,5-6H2,(H,12,13)
• InChI Key： LGDZDFZRDILVFT-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=CN1)C1CCCCN1

Computed Properties

• Exact Mass: 194.088
• Monoisotopic Mass: 194.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2

Additional information on 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione

1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione (CAS 1270429-80-5): A Comprehensive Overview

1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione (CAS 1270429-80-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfur-containing bicyclic system combines the features of piperidine and pyridine rings, making it a valuable scaffold in medicinal chemistry. The compound's thione group (-C=S) at the 2-position introduces distinctive reactivity patterns that differentiate it from conventional bipyridinyl derivatives.

Recent studies highlight the growing importance of hexahydro-bipyridinyl-thione derivatives in drug discovery programs targeting neurological disorders and metabolic diseases. Researchers are particularly interested in how the sulfur atom influences molecular interactions with biological targets, potentially leading to improved binding affinities compared to oxygen analogs. The compound's hydrogenation state (hexahydro-) contributes to enhanced stability and bioavailability, addressing common challenges in small molecule drug development.

The synthesis of 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione typically involves multi-step organic transformations starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable production methods. Analytical characterization of this compound requires advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its unique bicyclic architecture.

In material science applications, the bipyridinyl-thione core demonstrates intriguing coordination chemistry with transition metals. This property has sparked interest in developing novel catalysts and ligands for asymmetric synthesis. The compound's ability to form stable complexes with various metal ions makes it particularly valuable in designing molecular sensors and functional materials with tailored electronic properties.

From a commercial perspective, the demand for CAS 1270429-80-5 has steadily increased due to its versatility as a building block in organic synthesis. Pharmaceutical companies and research institutions frequently inquire about custom synthesis services and bulk quantities of this compound. The market for such specialized heterocycles continues to expand as drug discovery programs explore more complex molecular architectures.

Recent computational studies have modeled the electronic structure of 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione, providing insights into its potential as a pharmacophore in drug design. These in silico investigations complement experimental research by predicting binding modes and metabolic stability. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for central nervous system (CNS) drug development.

Quality control protocols for hexahydro-bipyridinyl-thione derivatives emphasize rigorous purity standards, typically requiring ≥95% purity by HPLC analysis. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain compound integrity. These specifications are particularly important for researchers conducting sensitive biological assays or long-term stability studies.

The future research directions for CAS 1270429-80-5 include exploring its potential in bioconjugation chemistry and developing novel synthetic methodologies for structural diversification. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds with such versatile scaffolds will likely play increasingly important roles in addressing unmet medical needs.

For researchers working with 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment and proper ventilation are recommended when handling any chemical substance. The compound's material safety data sheet (MSDS) provides detailed guidance for safe laboratory use.

In conclusion, 1,2,3,4,5,6-Hexahydro-1H-[2,3]bipyridinyl-2-thione represents an important structural motif in modern chemical research. Its combination of bicyclic framework and thione functionality offers unique opportunities for drug discovery and materials science applications. As synthetic methodologies advance and biological screening technologies improve, this compound class will likely yield valuable contributions to multiple scientific disciplines.